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Compound of Interest

Compound Name: 2-Chloro-3-fluoronitrobenzene

CAS No.: 21397-07-9

Cat. No.: B1583630

Get Quote

Operational Disposal Protocol: 2-Chloro-3-fluoronitrobenzene

Executive Safety Summary
Effective disposal of 2-Chloro-3-fluoronitrobenzene (CAS 21397-07-9) begins well before the

waste container is sealed. This compound presents a dual challenge: it is a halogenated

aromatic (requiring specific incineration protocols to manage acid gas generation) and a nitro

compound (introducing potential thermal instability and shock sensitivity if reduced or mixed

with incompatible agents).

Core Directive: Do not treat this simply as "organic waste." It must be segregated into the

Halogenated Organic stream. Under no circumstances should this compound be mixed with

strong bases or reducing agents in the waste container, as this can trigger exothermic

nucleophilic aromatic substitution or reduction reactions, pressurizing the vessel.

Chemical Profile & Waste Classification
Accurate classification is the foundation of safety. Use the data below to populate your

hazardous waste tags.
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Parameter Specification Operational Implication

Chemical Name 2-Chloro-3-fluoronitrobenzene
Primary identifier for waste

manifest.

CAS Number 21397-07-9
CRITICAL: Use this for exact

inventory tracking.

Formula C₆H₃ClFNO₂

Contains Cl and F.[1][2][3]

Requires scrubbed

incineration.[1]

Physical State
Solid (Low melting point) /

Liquid

May exist as a supercooled

liquid or melt in hot labs

(>237°C BP).

GHS Hazards

H302 (Harmful Oral), H315

(Skin Irrit.), H319 (Eye Irrit.),

H335 (Resp.[4][5] Irrit.)

PPE: Nitrile gloves, safety

goggles, fume hood required.

Waste Code
D022 (Chloroform ref) /

Halogenated Solvent

Check local EPA/RCRA codes;

often defaults to generic

Halogenated.

Incompatibilities
Strong Bases, Strong

Oxidizers, Reducing Agents

NEVER add to "Basic Organic

Waste" containers.

Pre-Disposal Stabilization (The "Why" & "How")
Before moving waste to the central accumulation area, you must ensure chemical stability.

The Mechanism of Risk:

Nucleophilic Attack: The fluorine atom on the nitrobenzene ring is highly susceptible to

nucleophilic aromatic substitution (SₙAr), especially in the presence of strong bases (e.g.,

NaOH, KOH, alkoxides). This reaction is exothermic.

Acid Gas Generation: Upon incineration, the Chlorine and Fluorine atoms will convert to

HCl and HF. If sent to a standard medical waste incinerator without scrubbers, this

destroys the facility's infrastructure. It must go to a chemical waste facility.
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Stabilization Protocol:

Quenching: If the compound is in a reaction mixture, ensure all reactive reagents (lithium,

magnesium, hydrides) are fully quenched before adding to the waste bottle.

pH Check: Verify the waste stream is Neutral to slightly Acidic (pH 5-7). Avoid high pH

(Basic) conditions to prevent hydrolysis/substitution.

Step-by-Step Disposal Workflow
Phase A: Segregation & Container Selection

Liquid Waste (Mother Liquors/Solvents):

Container: High-Density Polyethylene (HDPE) or Glass (Amber).

Segregation: Pour into the "Halogenated Organic Solvents" carboy.

Prohibited: Do not mix with non-halogenated solvents (acetone/ethanol) if your facility

separates them, as this increases disposal costs significantly.

Solid Waste (Contaminated Silica/Gloves/Paper):

Container: Wide-mouth HDPE jar or double-bagged in heavy-duty polyethylene bags.

Labeling: clearly mark as "Solid Waste: Contaminated with Halogenated Aromatics."

Phase B: Labeling & Storage
Tagging: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

Details: Write "2-Chloro-3-fluoronitrobenzene" fully. Do not use abbreviations like "CFNB."

Hazard Checkboxes: Check "Toxic" and "Irritant."

Cap Torque: Ensure caps are hand-tight (do not over-torque) but sealed to prevent fume

leakage.
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Phase C: Professional Pickup
Contact your EHS (Environmental Health & Safety) department.

Specify that the waste contains Fluorinated Aromatics. This alerts the disposal vendor to use

an incinerator with HF-resistant scrubbing capabilities.

Decision Logic & Workflow Visualization
The following diagram outlines the critical decision points for disposing of 2-Chloro-3-
fluoronitrobenzene to ensure compliance and safety.
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Waste Generation:
2-Chloro-3-fluoronitrobenzene

Determine Physical State

Liquid Waste
(Solvent/Mother Liquor)

Liquid

Solid Waste
(Silica, Gloves, Spills)

Solid

Check pH:
Is it Basic (> pH 8)?

Neutralize with dilute Acid
(Prevent SNAr Reaction)

Yes (Unsafe)

Segregate into:
HALOGENATED Organic Waste

No (Safe)

Labeling:
Full Chemical Name + CAS 21397-07-9

Mark 'Toxic' & 'Irritant'

Double Bag (Polyethylene)
or Wide-Mouth HDPE Jar

Satellite Accumulation Area:
Secondary Containment

Away from Oxidizers

EHS/Vendor Pickup:
High-Temp Incineration

(w/ Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe segregation and packaging of halogenated nitroaromatic

waste.

Emergency Contingencies
Scenario: Benchtop Spill (< 100 mL/g)

Evacuate & Ventilate: Notify immediate personnel. Open fume hoods fully.

PPE Upgrade: Wear double nitrile gloves (or Silver Shield® if available) and a half-mask

respirator with organic vapor cartridges if outside a hood.

Absorb: Use Vermiculite or Dry Sand.

Contraindication: Do NOT use paper towels (combustible) or sawdust (reducing agent) for

large spills of nitro compounds.

Clean: Scoop absorbed material into a wide-mouth jar. Wipe surface with a mild detergent

and water.

Disposal: Label the debris jar as "Hazardous Waste: 2-Chloro-3-fluoronitrobenzene
Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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